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Compound of Interest

Compound Name: Z-Lys(Z)-OSu

Cat. No.: B554376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Na,Ne-Di-Z-L-lysine N-
hydroxysuccinimide ester, commonly referred to as Z-Lys(Z)-OSu. It covers its chemical
properties, applications, and detailed methodologies for its use in peptide synthesis.

Core Compound Information

Z-Lys(Z)-OSu is a derivative of the amino acid L-lysine, where both the alpha-amino and
epsilon-amino groups are protected by benzyloxycarbonyl (Z) groups, and the carboxyl group
is activated as an N-hydroxysuccinimide (OSu) ester. This dual protection and activation make
it a valuable reagent in synthetic chemistry.

A crucial application of Z-Lys(Z)-OSu is in solution-phase peptide synthesis (LPPS), where it
enables the controlled incorporation of lysine residues into a peptide chain. The Z-group
protection of the epsilon-amine is orthogonal to many other protecting groups, allowing for
selective deprotection and modification of the lysine side chain in the synthesis of complex
peptides.[1]

Physicochemical Data
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Property Value References
CAS Number 21160-83-8 [2]

Molecular Formula C26H29N30s [2]

Molecular Weight 511.52 g/mol [2]
Appearance White to off-white solid/powder

Purity (HPLC) >95.0% 2]

Storage Temperature -20°C

Synthesis and Reaction Mechanism

The synthesis of Z-Lys(Z)-OSu involves a multi-step process starting from L-lysine. The amino
groups are first protected, followed by the activation of the carboxyl group.

Synthesis Workflow of Z-Lys(Z)-OSu
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Caption: Synthesis pathway of Z-Lys(Z)-OSu from L-Lysine.

The utility of Z-Lys(Z)-OSu in peptide synthesis stems from the reactivity of the N-
hydroxysuccinimide ester. This group makes the carboxylate moiety highly electrophilic,
facilitating an efficient reaction with the nucleophilic primary amine of another amino acid or
peptide to form a stable amide (peptide) bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2.Z-Lys(Z)-OSu = 95.0 HPLC 21160-83-8 [sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Guide: Z-Lys(Z)-OSu for Peptide Synthesis
and Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554376#z-lys-z-osu-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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